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Abstract
Yuanhuanin, a rare flavonoid, presents a compelling profile for scientific investigation. This

technical guide provides a comprehensive overview of its physical and chemical properties,

alongside an exploration of its potential biological activities and associated signaling pathways.

While specific experimental data for Yuanhuanin remains limited in publicly accessible

domains, this document synthesizes available information and draws upon the well-established

characteristics of the flavonoid class to offer a detailed theoretical and predictive framework for

researchers. This guide is intended to serve as a foundational resource to stimulate and inform

future research and development efforts centered on this promising natural compound.

Physical and Chemical Properties
Yuanhuanin (CAS No. 83133-14-6) is a flavonoid with the molecular formula C₂₂H₂₂O₁₁.[1] Its

molecular weight is 462.4 g/mol .[1] While comprehensive experimental data on its physical

properties are not widely available, predictive models and general characteristics of flavonoids

provide valuable insights.

Table 1: Physical and Chemical Properties of Yuanhuanin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1683528?utm_src=pdf-interest
https://www.benchchem.com/product/b1683528?utm_src=pdf-body
https://www.benchchem.com/product/b1683528?utm_src=pdf-body
https://www.benchchem.com/product/b1683528?utm_src=pdf-body
http://en.kehuaai.com/product4?queryStr=&pageNum=16104
http://en.kehuaai.com/product4?queryStr=&pageNum=16104
https://www.benchchem.com/product/b1683528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value/Description Source

CAS Number 83133-14-6 [1]

Molecular Formula C₂₂H₂₂O₁₁ [1]

Molecular Weight 462.4 g/mol [1]

Appearance White to off-white solid Predicted

Melting Point Not experimentally determined.

Boiling Point 817.5 ± 65.0 °C Predicted

Density 1.609 ± 0.06 g/cm³ Predicted

pKa 9.86 ± 0.10 Predicted

Solubility

General advice suggests

warming to 37°C and

ultrasonication for enhanced

solubility. Likely soluble in

DMSO and ethanol; sparingly

soluble in water.

General Information

Note on Solubility: For practical laboratory use, it is recommended to dissolve Yuanhuanin in

dimethyl sulfoxide (DMSO) or ethanol to create stock solutions, which can then be diluted in

aqueous media for biological assays. As a general guideline for flavonoids, achieving high

concentrations in purely aqueous solutions can be challenging.

Spectral Data (Theoretical Framework)
Specific experimental spectral data for Yuanhuanin are not readily available in public

databases. However, the characteristic spectral features of flavonoids can be predicted.

¹H and ¹³C NMR Spectroscopy: The NMR spectra of Yuanhuanin are expected to be

complex, reflecting its 22 carbon and 22 hydrogen atoms in various chemical environments.

The ¹H NMR spectrum would likely show signals in the aromatic region (δ 6.0-8.0 ppm)

corresponding to the protons on the flavonoid backbone, as well as signals in the

carbohydrate region (δ 3.0-5.5 ppm) from the glycosidic moiety. The ¹³C NMR spectrum
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would display signals for aromatic carbons, olefinic carbons of the C ring, and the carbons of

the sugar residue.

Infrared (IR) Spectroscopy: The IR spectrum of Yuanhuanin is anticipated to exhibit

characteristic absorption bands for hydroxyl (-OH) groups (broad band around 3300-3500

cm⁻¹), aromatic C-H stretching (around 3000-3100 cm⁻¹), a carbonyl (C=O) group of the γ-

pyrone ring (around 1650 cm⁻¹), and C-O stretching vibrations (in the 1000-1300 cm⁻¹

region).

Mass Spectrometry (MS): Mass spectrometric analysis would be crucial for confirming the

molecular weight of Yuanhuanin. The high-resolution mass spectrum should show a

molecular ion peak corresponding to the exact mass of C₂₂H₂₂O₁₁. Fragmentation patterns

would likely involve the loss of the sugar moiety and characteristic cleavages of the flavonoid

rings.

UV-Vis Spectroscopy: Flavonoids typically exhibit two major absorption bands in the UV-Vis

spectrum. For Yuanhuanin, these would be expected around 240-285 nm (Band II) and 300-

400 nm (Band I), arising from the electronic transitions in the benzoyl and cinnamoyl

systems of the flavonoid skeleton, respectively.

Biological Activity and Signaling Pathways
While direct experimental evidence for the biological activities of Yuanhuanin is scarce, its

classification as a flavonoid provides a strong basis for predicting its pharmacological potential.

Flavonoids are well-documented to possess a wide range of biological effects, including anti-

inflammatory, anticancer, and antiviral activities.

Anti-Inflammatory Activity
Flavonoids are known to exert anti-inflammatory effects through various mechanisms. It is

plausible that Yuanhuanin could modulate key inflammatory signaling pathways.

NF-κB Signaling Pathway: The transcription factor NF-κB is a master regulator of

inflammation. Many flavonoids have been shown to inhibit the activation of the NF-κB

pathway, thereby reducing the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6)

and enzymes (e.g., COX-2, iNOS).
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MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathways (including

ERK, JNK, and p38) are also critical in mediating inflammatory responses. Flavonoids can

modulate these pathways to suppress inflammation.
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Caption: Predicted Anti-Inflammatory Signaling Pathways of Yuanhuanin.

Anticancer Activity
Many flavonoids have demonstrated potential as anticancer agents by influencing pathways

that control cell proliferation, apoptosis, and angiogenesis.

PI3K/Akt/mTOR Signaling Pathway: This pathway is frequently hyperactivated in cancer and

plays a crucial role in cell growth and survival. Flavonoids can inhibit this pathway, leading to

the suppression of tumor progression.
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Caption: Predicted Anticancer Signaling Pathway of Yuanhuanin.

Antiviral Activity
Flavonoids can interfere with various stages of the viral life cycle, including entry, replication,

and assembly.[2] The specific antiviral mechanisms of Yuanhuanin would need to be

investigated against different types of viruses.
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Experimental Protocols (General Framework)
Detailed experimental protocols for Yuanhuanin are not currently published. However,

standard methodologies for the isolation, purification, and biological evaluation of flavonoids

can be applied.

Isolation and Purification
A general workflow for isolating Yuanhuanin from a plant source would involve the following

steps:

Plant Material
(e.g., leaves, flowers)

Extraction
(e.g., with methanol/ethanol)

Solvent Partitioning
(e.g., with ethyl acetate)

Column Chromatography
(e.g., silica gel)

Further Purification
(e.g., Sephadex LH-20, HPLC)

Pure Yuanhuanin

Click to download full resolution via product page

Caption: General Workflow for the Isolation of Yuanhuanin.
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Cell-Based Assays for Biological Activity
To investigate the predicted biological activities, a series of cell-based assays would be

essential.

Table 2: Proposed Cell-Based Assays for Yuanhuanin

Activity to Assess Cell Line Example Assay Principle

Cytotoxicity
Various (e.g., HEK293, cancer

cell lines)

MTT, MTS, or LDH release

assay to determine the

concentration range for

biological activity studies.

Anti-inflammatory RAW 264.7 macrophages

Measurement of nitric oxide

(Griess assay), pro-

inflammatory cytokines

(ELISA), and protein

expression of iNOS and COX-

2 (Western blot) after LPS

stimulation.

Anticancer
Relevant cancer cell lines

(e.g., MCF-7, A549)

Cell proliferation assays (e.g.,

BrdU incorporation), apoptosis

assays (e.g., Annexin V/PI

staining, caspase activity), and

cell cycle analysis (flow

cytometry).

Antiviral Virus-permissive cell lines

Plaque reduction assay or

CPE inhibition assay to

determine the antiviral efficacy

against specific viruses.

Conclusion and Future Directions
Yuanhuanin is a structurally defined flavonoid with significant, yet largely unexplored,

therapeutic potential. Based on the well-established bioactivities of its chemical class, it is a

promising candidate for further investigation as an anti-inflammatory, anticancer, and antiviral
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agent. The immediate research priorities should be the acquisition of comprehensive

experimental data for its physical and chemical properties, including a definitive melting point,

detailed solubility profiles, and complete spectral characterization. Subsequently, a systematic

evaluation of its biological activities using the outlined in vitro assays is crucial to validate its

predicted therapeutic effects and to elucidate the specific signaling pathways it modulates.

Such studies will be instrumental in unlocking the full potential of Yuanhuanin for future drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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